Cas no 1454880-96-6 (Muscimol Biotin)

• Product Name: Muscimol Biotin
• CAS No: 1454880-96-6
• MF: C₁₄H₂₀N₄O₄S
• MW: 340.398001670837
• CID: 5049890
• PubChem ID: 169444473
• Update Time: 2025-08-01

Muscimol Biotin Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[(2,3-dihydro-3-oxo-5-isoxazolyl)methyl]hexahydro-2-oxo-, (3aS,4S,6aR)-
• Muscimol Biotin
• (3aS,4S,6aR)-N-[(2,3-Dihydro-3-oxo-5-isoxazolyl)methyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
• 1454880-96-6

• Inchi： 1S/C14H20N4O4S/c19-11(15-6-8-5-12(20)18-22-8)4-2-1-3-10-13-9(7-23-10)16-14(21)17-13/h5,9-10,13H,1-4,6-7H2,(H,15,19)(H,18,20)(H2,16,17,21)/t9-,10-,13-/m0/s1
• InChI Key： DYDMATLDYNSEBQ-KWBADKCTSA-N
• SMILES： C1(=O)N[C@]2([H])[C@H](CCCCC(NCC3ONC(=O)C=3)=O)SC[C@]2([H])N1

Computed Properties

• Exact Mass: 340.12052631g/mol
• Monoisotopic Mass: 340.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 134Ų

Additional information on Muscimol Biotin

Exploring Muscimol Biotin (CAS 1454880-96-6): A Cutting-Edge Tool for Neuroscience Research

In the rapidly evolving field of neuroscience, researchers are constantly seeking innovative tools to study neurotransmitter systems and receptor interactions. One such compound that has garnered significant attention is Muscimol Biotin (CAS 1454880-96-6), a biotinylated derivative of the classic GABA_A receptor agonist muscimol. This specialized reagent combines the potent pharmacological properties of muscimol with the versatile detection capabilities of biotin, making it an invaluable asset for modern neurobiological studies.

The growing interest in Muscimol Biotin reflects broader trends in neuroscience research, where scientists are increasingly focused on understanding the intricate workings of GABAergic systems. As the primary inhibitory neurotransmitter in the central nervous system, GABA plays crucial roles in numerous physiological processes and has been implicated in various neurological conditions. The ability to precisely visualize and study GABA_A receptor distribution using biotinylated muscimol represents a significant advancement over traditional methods.

From a technical perspective, Muscimol Biotin (CAS 1454880-96-6) offers several advantages for researchers. The biotin moiety allows for highly sensitive detection through streptavidin-based systems, enabling applications ranging from receptor autoradiography to advanced microscopy techniques. This enhanced detection capability is particularly valuable in studies examining receptor localization and density changes in response to various experimental conditions or pharmacological treatments.

Recent publications have highlighted the utility of Muscimol Biotin in cutting-edge research areas such as synaptic plasticity, neural circuit mapping, and the development of novel therapeutic approaches for neurological disorders. The compound's specificity for GABA_A receptors makes it an excellent tool for investigating receptor subtypes and their distinct distributions throughout the brain. Many researchers are particularly interested in how this reagent can help bridge the gap between molecular neurobiology and systems neuroscience.

Quality considerations are paramount when working with specialized research compounds like Muscimol Biotin. Reputable suppliers provide comprehensive analytical data, including HPLC purity profiles and mass spectrometry verification, to ensure researchers can trust their experimental results. Proper storage conditions (typically at -20°C protected from light) and handling protocols are essential for maintaining the compound's stability and performance in experimental applications.

The development of biotinylated neurotransmitter analogs like Muscimol Biotin represents an important trend in neurochemical research tools. These compounds enable researchers to combine the specificity of neurotransmitter receptor interactions with the sensitivity of modern detection methods. As imaging technologies continue to advance, the demand for such well-characterized, high-affinity probes is likely to increase significantly.

For researchers considering Muscimol Biotin (CAS 1454880-96-6) for their studies, it's important to carefully design control experiments to verify specificity and minimize potential background signals. The compound's application in receptor binding studies typically requires optimization of concentration, incubation time, and detection parameters to achieve optimal results. Many laboratories have successfully employed this reagent in combination with other neuroanatomical markers to create comprehensive maps of GABAergic systems.

Looking to the future, compounds like Muscimol Biotin will likely play increasingly important roles in unraveling the complexities of neural networks and synaptic organization. As the neuroscience community moves toward more integrative approaches to understanding brain function, tools that provide both molecular specificity and spatial resolution will become ever more valuable. This particular biotinylated probe stands as an excellent example of how chemical innovation can drive scientific discovery in the neurosciences.